5-Bromo-5'-(7-hexyl-9H-fluoren-2-YL)-2,2'-bithiophene

• IUPAC Name: 2-bromo-5-[5-(7-hexyl-9H-fluoren-2-yl)thiophen-2-yl]thiophene
• InChI: InChI=1S/C27H25BrS2/c1-2-3-4-5-6-18-7-9-22-20(15-18)17-21-16-19(8-10-23(21)22)24-11-12-25(29-24)26-13-14-27(28)30-26/h7-16H,2-6,17H2,1H3
• InChI Key: MDXOULZWSIBYEE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)C4=CC=C(S4)C5=CC=C(S5)Br
• Molecular Formula: C27H25BrS2
• DSSTOX Substance ID: DTXSID20854820
• Molecular Weight: 493.5 g/mol
• CAS No.: 922706-39-6

Description

5-Bromo-5’-(7-hexyl-9H-fluoren-2-YL)-2,2’-bithiophene is an organic compound that belongs to the class of bithiophenes. These compounds are known for their applications in organic electronics, particularly in the development of organic semiconductors and photovoltaic materials. The unique structure of this compound, which includes a bithiophene core and a fluorenyl group, makes it a subject of interest in materials science and chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-5’-(7-hexyl-9H-fluoren-2-YL)-2,2’-bithiophene typically involves the following steps:

Suzuki Coupling: A palladium-catalyzed cross-coupling reaction between the brominated bithiophene and a fluorenyl boronic acid derivative.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale versions of the above synthetic routes, with optimizations for yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions might be used to modify the electronic properties of the compound.

Substitution: Halogen substitution reactions can be used to introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like Grignard reagents or organolithium compounds can be used for halogen substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield fluorenone derivatives, while substitution reactions could produce a variety of functionalized bithiophenes.

Scientific Research Applications

Chemistry

In chemistry, 5-Bromo-5’-(7-hexyl-9H-fluoren-2-YL)-2,2’-bithiophene is studied for its electronic properties and potential as a building block for more complex organic molecules.

Biology

While not typically used directly in biological applications, derivatives of this compound might be explored for their interactions with biological molecules or as part of biosensing technologies.

Medicine

Potential medical applications could include the development of organic electronic devices for medical diagnostics or treatment.

Industry

In industry, this compound is primarily of interest for its applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action for 5-Bromo-5’-(7-hexyl-9H-fluoren-2-YL)-2,2’-bithiophene in electronic applications involves its ability to transport charge through its conjugated system. The molecular targets and pathways involved include the interaction of the compound with other organic semiconductors and the formation of charge-transfer complexes.

Comparison with Similar Compounds

Similar Compounds

5-Bromo-2,2’-bithiophene: A simpler bithiophene derivative without the fluorenyl group.

7-Hexyl-9H-fluorene: A fluorenyl compound without the bithiophene core.

2,2’-Bithiophene: The core structure without any additional functional groups.

Uniqueness

The uniqueness of 5-Bromo-5’-(7-hexyl-9H-fluoren-2-YL)-2,2’-bithiophene lies in its combined structural features, which impart specific electronic properties that are valuable in organic electronics. The presence of both the bithiophene and fluorenyl groups allows for enhanced charge transport and stability.